![molecular formula C3H9N5 B155205 1-Methylbiguanide CAS No. 1609-00-3](/img/structure/B155205.png)
1-Methylbiguanide
Overview
Description
1-Methylbiguanide, also known as 1-methylguanylguanidine, is a type of organic compound that is commonly used as a research chemical. It is an important building block in the synthesis of many compounds, as well as being used in a variety of laboratory experiments. This compound is a colorless, odorless, and hygroscopic solid with a melting point of about 230 °C. It is soluble in water and has a molecular weight of about 115.12 g/mol. It has a variety of applications in scientific research, including biochemical and physiological effects, as well as being used in lab experiments.
Scientific Research Applications
Mutagenesis and Genetic Studies
1-Methylbiguanide and its analogs are significant in the field of mutagenesis and genetic studies. For instance, N-methyl-N'-nitro-N-nitrosoguanidine, a related compound, has been widely used as a powerful mutagen. Studies on Escherichia coli demonstrated its specificity in inducing mutations at certain loci, making it valuable for studying chromosome replication and mapping (Guerola, Ingraham, & Cerdá-Olmedo, 1971). Additionally, optimal conditions for mutagenesis by N-methyl-N′-nitro-N-nitrosoguanidine in Escherichia coli K12 have been established, demonstrating its efficacy in inducing mutations (Adelberg, Mandel, & Chen, 1965).
Molecular and Biochemical Research
This compound analogs play a crucial role in molecular and biochemical research. The study of DNA methylation by compounds like N-methyl-N-nitrosourethane and N-methyl-N-nitroso-N′-nitroguanidine has been pivotal in understanding the mutagenic and carcinogenic properties of these agents (Lawley, 1968). Furthermore, the interaction of related carcinogens like 3,3-dimethyl-1-phenyltriazene with nucleic acids in rat tissues highlights the importance of these compounds in cancer research, particularly in understanding DNA modifications and the initiation of malignant transformation (Kleihues, Kolar, & Margison, 1976).
Cancer Research and Chemotherapy
This compound and its derivatives are significant in cancer research and chemotherapy. The interplay of DNA repair pathways in controlling methylation damage toxicity, particularly with compounds like N-methyl-N′-nitro-N-nitrosoguanidine, has been a focus in understanding the cytotoxicity mechanisms in cancer chemotherapy (Cejka & Jiricny, 2008). The role of MGMT testing in clinical practice, particularly in the context of assessing promoter methylation in gliomas, demonstrates the clinical relevance of these compounds in guiding targeted therapies for cancer (Cankovic et al., 2013).
Miscellaneous Applications
In addition to the primary focus areas, this compound and related compounds find applications in various other scientific studies. For instance, the antiglycation effect of gliclazide on in vitro advanced glycation end product formation from glucose and methylglyoxal indicates the broader biochemical significance of these compounds (Li et al., 2008).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Methylbiguanide, also known as Metformin, primarily targets the liver, decreasing the production of glucose during digestion . It also targets skeletal muscle tissue, making it more sensitive to insulin .
Mode of Action
This compound interacts with its targets by increasing insulin sensitivity and reducing insulin resistance . This helps cells absorb glucose for energy, decreases the production of glucose in the liver, and reduces the concentration of glucose in the bloodstream .
Biochemical Pathways
This compound affects several biochemical pathways. It inhibits mitochondrial complex I, inducing energy stress and activating compensatory responses mediated by energy sensors . The therapeutic concentrations of biguanides found in the blood and tissues are much lower than the doses required to inhibit complex i, suggesting the involvement of additional mechanisms .
Pharmacokinetics
It is known that the therapeutic concentrations of biguanides found in the blood and tissues are much lower than the doses required to inhibit complex i . This suggests that the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are significant factors in its mechanism of action .
Result of Action
The result of this compound’s action is a decrease in blood glucose levels, which helps manage diabetes . In conditions like Polycystic Ovary Syndrome (PCOS), this compound decreases insulin levels, which then decrease luteinizing hormone and androgen levels, helping regulate the menstrual cycle .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other medications, the patient’s diet, and physical activity levels can all impact the drug’s effectiveness
Biochemical Analysis
Biochemical Properties
1-Methylbiguanide plays a significant role in various biochemical reactions. It primarily interacts with enzymes involved in glucose metabolism, such as AMP-activated protein kinase (AMPK). This interaction leads to the activation of AMPK, which in turn enhances glucose uptake and utilization in cells . Additionally, this compound has been shown to inhibit mitochondrial respiratory complex I, thereby reducing cellular ATP production and promoting a shift towards anaerobic metabolism . This compound also interacts with proteins involved in insulin signaling pathways, enhancing insulin sensitivity and reducing blood glucose levels .
Cellular Effects
This compound exerts profound effects on cellular processes. It enhances glucose uptake in skeletal muscle cells by increasing the translocation of glucose transporter type 4 (GLUT4) to the cell membrane . In hepatocytes, this compound inhibits gluconeogenesis, thereby reducing hepatic glucose output . This compound also influences cell signaling pathways, such as the AMPK pathway, leading to altered gene expression and metabolic reprogramming . Furthermore, this compound has been observed to induce apoptosis in certain cancer cell lines, suggesting potential anticancer properties .
Molecular Mechanism
The molecular mechanism of this compound involves several key interactions at the molecular level. It binds to and inhibits mitochondrial respiratory complex I, leading to a decrease in ATP production and an increase in AMP levels . This rise in AMP activates AMPK, which then phosphorylates and regulates various downstream targets involved in glucose and lipid metabolism . Additionally, this compound modulates the activity of enzymes such as acetyl-CoA carboxylase and HMG-CoA reductase, further influencing metabolic pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. Initially, it rapidly activates AMPK and enhances glucose uptake in cells . Over prolonged exposure, this compound can lead to a sustained reduction in cellular ATP levels and a shift towards anaerobic metabolism . The compound is relatively stable under physiological conditions, but it can undergo degradation in the presence of strong acids or bases . Long-term studies have shown that this compound can maintain its metabolic effects for extended periods, although its efficacy may diminish with prolonged use .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, it effectively enhances insulin sensitivity and reduces blood glucose levels without significant adverse effects . At higher doses, this compound can cause lactic acidosis, a condition characterized by the accumulation of lactate in the blood . This adverse effect is particularly pronounced in animals with pre-existing renal or hepatic impairments . Threshold effects have been observed, where doses above a certain level lead to a disproportionate increase in adverse effects .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily those related to glucose and lipid metabolism. It activates AMPK, which in turn regulates key enzymes involved in these pathways . For instance, AMPK activation leads to the inhibition of acetyl-CoA carboxylase, reducing fatty acid synthesis . Additionally, this compound influences the metabolism of other biguanides, such as metformin, by sharing common intermediates like guanylurea and guanidine . These interactions highlight the compound’s role in modulating metabolic flux and metabolite levels.
Transport and Distribution
Within cells, this compound is transported and distributed through specific transporters and binding proteins. Organic cation transporters (OCTs) and multidrug and toxin extrusion proteins (MATEs) are primarily responsible for its uptake and distribution . Once inside the cell, this compound accumulates in the mitochondria, where it exerts its inhibitory effects on respiratory complex I . This mitochondrial localization is crucial for its metabolic actions and therapeutic efficacy .
Subcellular Localization
This compound predominantly localizes to the mitochondria within cells . This subcellular localization is facilitated by its interaction with mitochondrial membrane proteins and its positive charge, which allows it to be concentrated within the mitochondrial matrix . The compound’s activity is closely tied to its mitochondrial localization, as it directly inhibits respiratory complex I and modulates mitochondrial metabolism . Additionally, this compound may undergo post-translational modifications that influence its targeting and function within specific cellular compartments .
properties
IUPAC Name |
1-(diaminomethylidene)-2-methylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9N5/c1-7-3(6)8-2(4)5/h1H3,(H6,4,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLPWQEHTPOFCPG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(N)N=C(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10167032 | |
Record name | 1-Methylbiguanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1609-00-3 | |
Record name | 1-Methylbiguanide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001609003 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Methylbiguanide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10167032 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-METHYLBIGUANIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K9BB0L32CH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 1-methylbiguanide being investigated as a potential tool for assessing renal function?
A1: Organic cation transporters (OCTs), specifically OCT2, play a crucial role in the renal excretion of various drugs and endogenous compounds. These transporters are primarily located in the proximal tubule of the kidney, a region often affected in kidney diseases. [] Metformin, a widely prescribed medication for type 2 diabetes, is known to target OCT2. [] The research explores the use of a radiolabeled form of metformin, Carbon-11-labeled metformin (11C-metformin), as a Positron Emission Tomography (PET) tracer. The study investigates whether the uptake and clearance of 11C-metformin can provide insights into OCT2 function and, consequently, overall renal function. []
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